Cas no 796073-77-3 ((4R)-4-sulfanylpentanoic acid)

• Product Name: (4R)-4-sulfanylpentanoic acid
• CAS No: 796073-77-3
• MF: C₅H₁₀O₂S
• MW: 134.196700572968
• CID: 6380391
• PubChem ID: 87287030
• Update Time: 2023-12-15

(4R)-4-sulfanylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-4-sulfanylpentanoic acid
• Pentanoic acid, 4-mercapto-, (4R)-
• SCHEMBL1752169
• 796073-77-3
• EN300-7051203

• Inchi： 1S/C5H10O2S/c1-4(8)2-3-5(6)7/h4,8H,2-3H2,1H3,(H,6,7)/t4-/m1/s1
• InChI Key： NEAFWRKPYYJETG-SCSAIBSYSA-N
• SMILES： C(O)(=O)CC[C@H](S)C

Computed Properties

• Exact Mass: 134.04015073g/mol
• Monoisotopic Mass: 134.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 256.1±23.0 °C(Predicted)
• pka: 4.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids